Cas no 2418714-47-1 ((9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate)
(9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (9H-fluoren-9-yl)methyl 4-{[5-amino-3-(fluorosulfonyl)-2-methylphenyl]methyl}piperazine-1-carboxylate
- EN300-26629572
- 2418714-47-1
- (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate
-
- Inchi: 1S/C27H28FN3O4S/c1-18-19(14-20(29)15-26(18)36(28,33)34)16-30-10-12-31(13-11-30)27(32)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,14-15,25H,10-13,16-17,29H2,1H3
- InChI Key: UQDPUKAKMIWPKA-UHFFFAOYSA-N
- SMILES: S(C1=CC(=CC(=C1C)CN1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N)(=O)(=O)F
Computed Properties
- Exact Mass: 509.17845572g/mol
- Monoisotopic Mass: 509.17845572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 853
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 101Ų
(9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26629572-1.0g |
(9H-fluoren-9-yl)methyl 4-{[5-amino-3-(fluorosulfonyl)-2-methylphenyl]methyl}piperazine-1-carboxylate |
2418714-47-1 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26629572-1g |
(9H-fluoren-9-yl)methyl 4-{[5-amino-3-(fluorosulfonyl)-2-methylphenyl]methyl}piperazine-1-carboxylate |
2418714-47-1 | 1g |
$0.0 | 2023-09-12 |
(9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate
Compound Introduction: (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate and CAS No. 2418714-47-1
The compound identified by the CAS number 2418714-47-1 and the product name (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.
The core structure of this compound consists of a piperazine moiety linked to a fluorenyl group, which is further substituted with a complex aromatic ring system containing an amino group and a fluorosulfonyl moiety. This particular arrangement of functional groups makes it a promising candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. The presence of both the piperazine and fluorenyl groups in this compound suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the fluorosulfonyl group is known to enhance binding affinity and selectivity, making it an attractive feature for drug design.
One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in preclinical and clinical studies. For instance, molecules with similar piperazine-based scaffolds have been explored for their potential in treating neurological disorders, cardiovascular diseases, and cancer. The additional substitution pattern in this compound may confer unique properties that could lead to improved therapeutic outcomes.
Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluorosulfonyl group in this compound is particularly noteworthy as it can serve as a handle for further chemical modifications, allowing for the exploration of diverse chemical space. This flexibility is crucial for optimizing drug candidates for clinical use.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and protecting group strategies, are employed to construct the complex molecular framework. The successful synthesis of this compound underscores the growing capabilities in synthetic organic chemistry and highlights the potential for developing structurally complex molecules with therapeutic relevance.
From a computational chemistry perspective, the molecular structure of this compound can be modeled using various software tools to predict its biological activity and interactions. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide valuable insights into how this molecule might behave within a biological system. These computational studies are essential for guiding experimental efforts and rationalizing structural modifications.
In conclusion, the compound (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate (CAS No. 2418714-47-1) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of biological pathways continues to expand, molecules like this one will play an increasingly important role in the discovery and development of new therapeutic agents.
2418714-47-1 ((9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)